2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one
Overview
Description
2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one, also known as TFNE, is an organic compound that is used in a variety of scientific and laboratory applications. It is a colorless solid that is soluble in many organic solvents and has a very low melting point. TFNE is a versatile compound that has been used in a variety of research studies and laboratory experiments, including those involving organic synthesis, drug development, and biochemistry.
Scientific Research Applications
2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one has been used in a variety of scientific research applications, including organic synthesis, drug development, and biochemistry. In organic synthesis, 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one has been used as a reagent in the synthesis of a variety of compounds, including amino acids, peptides, and nucleosides. In drug development, 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one has been used as a starting material in the synthesis of a variety of drugs, including antimalarials, antibiotics, and antifungals. In biochemistry, 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one has been used as a reagent in the synthesis of a variety of biomolecules, including proteins, carbohydrates, and lipids.
Mechanism of Action
The mechanism of action of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one is not fully understood. However, it is believed that 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one acts as an electron-rich nucleophile, which is able to react with electron-poor electrophiles to form adducts. This reaction is believed to be the basis for its use in organic synthesis, drug development, and biochemistry.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one are not fully understood. However, it is believed that 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one may have some effects on the metabolism of certain biomolecules, such as proteins, carbohydrates, and lipids. It is also believed that 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one may have some effects on the function of certain enzymes, such as those involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one in lab experiments include its low cost, low toxicity, and high reactivity. Additionally, 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one is relatively easy to synthesize and can be used in a variety of reactions. The main limitation of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of potential future directions for the use of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one in research and laboratory experiments. These include the development of new synthesis methods, the use of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one in the synthesis of new drugs, the exploration of its biochemical and physiological effects, and the development of new applications for 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one in organic synthesis and biochemistry. Additionally, further research into the mechanism of action of 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one could provide valuable insights into its potential uses.
Synthesis Methods
2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one can be synthesized through a variety of methods, including the use of the Grignard reaction, the Sandmeyer reaction, and the Suzuki coupling reaction. The Grignard reaction is a chemical reaction between an organic halide and a Grignard reagent to produce an alcohol. The Sandmeyer reaction is a chemical reaction between an organic halide and a nitrite to produce an aryl nitro compound. The Suzuki coupling reaction is a chemical reaction between a boronic acid and an organic halide to produce a biaryl compound. Each of these reactions can be used to synthesize 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one from the appropriate starting materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one involves the reaction of 4-fluoro-3-nitrobenzaldehyde with trifluoroacetyl chloride in the presence of a base to form the corresponding enamine intermediate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "4-fluoro-3-nitrobenzaldehyde", "trifluoroacetyl chloride", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-3-nitrobenzaldehyde (1 equiv.) and base (1.2 equiv.) in a solvent (e.g. dichloromethane) and cool the solution to 0-5°C.", "Step 2: Add trifluoroacetyl chloride (1.1 equiv.) dropwise to the solution while stirring at 0-5°C.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to yield 2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one as a yellow solid." ] } | |
CAS RN |
1297553-45-7 |
Product Name |
2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-one |
Molecular Formula |
C8H3F4NO3 |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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